Cas no 1809475-14-6 (2-{3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-{3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1809475-14-6
• MF: C₁₉H₁₅N₃O₅
• MW: 365.339504480362
• CID: 6075386
• PubChem ID: 91811094
• Update Time: 2025-05-27

2-{3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione
• F2199-0382
• AKOS025312876
• 2-{[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
• 1809475-14-6
• 2-((3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)isoindoline-1,3-dione

• Inchi： 1S/C19H15N3O5/c1-25-14-9-5-8-13(16(14)26-2)17-20-15(27-21-17)10-22-18(23)11-6-3-4-7-12(11)19(22)24/h3-9H,10H2,1-2H3
• InChI Key： XVMDAKSNSACCLV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC1ON=C(C2=CC=CC(OC)=C2OC)N=1

Computed Properties

• Exact Mass: 365.10117059g/mol
• Monoisotopic Mass: 365.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.8Ų

Additional information on 2-{3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-{3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1809475-14-6)

2-{3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione, with the CAS number 1809475-14-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindole derivatives and is characterized by its complex molecular architecture, which includes a 1,2,4-oxadiazole moiety and a 2,3-dimethoxyphenyl substituent. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The synthesis of 2-{3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione has been reported in several recent studies. The synthetic route typically involves the condensation of an appropriate 2,3-dimethoxybenzoyl chloride with an amino acid derivative to form the intermediate amide. This intermediate is then subjected to cyclization reactions to form the isoindole core. The final step involves the introduction of the 1,2,4-oxadiazole moiety through a series of well-defined chemical transformations. The overall synthetic process is highly efficient and can be scaled up for larger-scale production.

In terms of its biological activity, 2-{3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of research focuses on the antitumor properties of 2-{3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione. Studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the PI3K/Akt signaling pathway in breast cancer cells and reduce tumor growth in xenograft models. These results highlight its potential as a novel anticancer agent.

The pharmacokinetic properties of 2-{3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione have also been investigated. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life in animal models. These characteristics are important for its potential use as an orally administered therapeutic agent. Additionally, the compound has been found to have low toxicity in vitro and in vivo studies, which further supports its safety profile.

In conclusion, 2-{3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1809475-14-6) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting target for further research and development. Ongoing studies are aimed at optimizing its pharmacological properties and advancing it towards clinical trials.